N1-(3,3-diphenylpropyl)-N2-(2-fluorophenyl)oxalamide

• IUPAC Name: N-(3,3-diphenylpropyl)-N'-(2-fluorophenyl)oxamide
• InChI: InChI=1S/C23H21FN2O2/c24-20-13-7-8-14-21(20)26-23(28)22(27)25-16-15-19(17-9-3-1-4-10-17)18-11-5-2-6-12-18/h1-14,19H,15-16H2,(H,25,27)(H,26,28)
• InChI Key: WREVEJTWOIVBNB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(CCNC(=O)C(=O)NC2=CC=CC=C2F)C3=CC=CC=C3
• Molecular Formula: C23H21FN2O2
• Molecular Weight: 376.4 g/mol

Description

N1-(3,3-diphenylpropyl)-N2-(2-fluorophenyl)oxalamide, commonly known as DPPF-OF, is a chemical compound that has been widely used in scientific research due to its unique properties. DPPF-OF is a potent ligand that can bind to metal ions, making it useful in various applications such as catalysis, organic synthesis, and material science.

Scientific Research Applications

Novel Synthesis Approaches

• Mamedov et al. (2016) developed a one-pot synthetic approach for producing N1-(2-carboxyaryl)-N2-(aryl or H)oxalamides, which might be applicable to the synthesis of compounds like N1-(3,3-diphenylpropyl)-N2-(2-fluorophenyl)oxalamide. This method is operationally simple and high yielding, offering a new formula for anthranilic acid derivatives and oxalamides (Mamedov et al., 2016).

Optoelectronic and Photonic Applications

• Manjunatha et al. (2009) described a donor–acceptor type conjugated polymer derived from 3,4-diphenylthiophene, which could have relevance in the development of materials for optoelectronic applications. Such research might be extended to compounds like N1-(3,3-diphenylpropyl)-N2-(2-fluorophenyl)oxalamide (Manjunatha et al., 2009).

Material Science and Chemistry

• Liu et al. (2016) worked on N,N-diphenyl-4′-(9-(4′-(1-phenyl-1H-phenanthro[9,10-d]imidazol-2-yl)-[1,1′-biphenyl]-4-yl)-9H-fluoren-9-yl)-[1,1′-biphenyl]-4-amine, a bipolar fluorophore with promising applications in organic light-emitting diodes (OLEDs). This study might offer insights into the potential use of N1-(3,3-diphenylpropyl)-N2-(2-fluorophenyl)oxalamide in similar applications (Liu et al., 2016).

Fluorescence and Sensor Technology

• Zou et al. (2014) developed a NIR region fluoride sensor using aza-boron-dipyrromethene (aza-BODIPY) fluorophore, which illustrates the potential of N1-(3,3-diphenylpropyl)-N2-(2-fluorophenyl)oxalamide in sensor technologies, particularly in fluorescence-based applications (Zou et al., 2014).

Corrosion Inhibition

• Thoume et al. (2021) synthesized chalcone oxime derivatives to study their properties as corrosion inhibitors, which could be relevant for exploring the protective abilities of N1-(3,3-diphenylpropyl)-N2-(2-fluorophenyl)oxalamide in similar contexts (Thoume et al., 2021).

Spectroscopy and Molecular Structure Studies

• Tretiakov and Cable (1997) conducted electronic spectroscopy and molecular structure studies on jet-cooled diphenylamine derivatives. Such studies could be insightful for understanding the molecular structure and spectroscopic properties of N1-(3,3-diphenylpropyl)-N2-(2-fluorophenyl)oxalamide (Tretiakov & Cable, 1997).